Cas no 106230-27-7 (6-bromoheptan-2-one)

• Product Name: 6-bromoheptan-2-one
• CAS No: 106230-27-7
• MF: C₇H₁₃BrO
• MW: 193.081521749496
• CID: 1176549
• PubChem ID: 13551532
• Update Time: 2025-04-20

6-bromoheptan-2-one Chemical and Physical Properties

Names and Identifiers

• 6-bromoheptan-2-one
• ACMC-20m9w2
• CTK0G3588
• 6-Brom-heptanon-(2)
• 6-bromo-heptan-2-one
• 2-Heptanone, 6-bromo-
• AGN-PC-00N0UF
• 6-Brom-heptan-2-on
• ACMC-20m9w2; CTK0G3588; 6-Brom-heptanon-(2); 6-bromo-heptan-2-one; 2-Heptanone, 6-bromo-; AGN-PC-00N0UF; 6-Brom-heptan-2-on;
• DTXSID70543590
• 106230-27-7
• SCHEMBL11468584

• Inchi： 1S/C7H13BrO/c1-6(8)4-3-5-7(2)9/h6H,3-5H2,1-2H3
• InChI Key： BRGAINZCELARFD-UHFFFAOYSA-N
• SMILES： BrC(C)CCCC(C)=O

Computed Properties

• Exact Mass: 192.01499
• Monoisotopic Mass: 192.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07